Cas no 1031541-06-6 (2-{[(4-fluorophenyl)methyl]sulfanyl}-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one)

• Product Name: 2-{[(4-fluorophenyl)methyl]sulfanyl}-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one
• CAS No: 1031541-06-6
• MF: C₁₉H₁₄FN₃OS
• MW: 351.397366046906
• CID: 5383159
• Update Time: 2025-06-08

2-{[(4-fluorophenyl)methyl]sulfanyl}-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[[(4-Fluorophenyl)methyl]thio]-3,5-dihydro-7-phenyl-4H-pyrrolo[3,2-d]pyrimidin-4-one
• 2-{[(4-fluorophenyl)methyl]sulfanyl}-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one

• Inchi： 1S/C19H14FN3OS/c20-14-8-6-12(7-9-14)11-25-19-22-16-15(13-4-2-1-3-5-13)10-21-17(16)18(24)23-19/h1-10,21H,11H2,(H,22,23,24)
• InChI Key： VMTMIYVFHGKLQR-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C(F)C=C2)NC(=O)C2NC=C(C3=CC=CC=C3)C=2N=1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 592.9±60.0 °C(Predicted)
• pka: 14.26±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2-{[(4-fluorophenyl)methyl]sulfanyl}-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one

Comprehensive Analysis of 2-{[(4-fluorophenyl)methyl]sulfanyl}-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one (CAS No. 1031541-06-6)

The compound 2-{[(4-fluorophenyl)methyl]sulfanyl}-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one (CAS No. 1031541-06-6) is a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique pyrrolo[3,2-d]pyrimidin-4-one core, coupled with the 4-fluorophenyl and phenyl substituents, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

One of the most searched questions in the scientific community revolves around the synthetic pathways and mechanism of action of this compound. The sulfanyl linker in the molecule plays a critical role in its binding affinity to biological targets, a topic frequently explored in computational chemistry and molecular docking studies. Recent advancements in AI-driven drug discovery have further accelerated the exploration of such compounds, with many researchers leveraging machine learning to predict their pharmacokinetic properties and toxicity profiles.

The fluorophenyl moiety in 2-{[(4-fluorophenyl)methyl]sulfanyl}-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one is a key structural feature that enhances its metabolic stability and bioavailability. This aligns with the current trend in drug development, where fluorinated compounds are increasingly favored due to their improved pharmacokinetic properties. A common query among chemists is how the introduction of fluorine atoms affects the compound's lipophilicity and binding efficiency, which are critical factors in drug design.

Another hot topic in the context of this compound is its potential application in neurodegenerative diseases. The pyrrolopyrimidine scaffold has been studied extensively for its ability to modulate key enzymes involved in neuroinflammation and oxidative stress. With the rising prevalence of conditions like Alzheimer's and Parkinson's disease, there is a surge in searches related to novel neuroprotective agents, making this compound a subject of intense research.

From a synthetic chemistry perspective, the challenges associated with the large-scale production of 2-{[(4-fluorophenyl)methyl]sulfanyl}-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one are often discussed. Optimizing reaction conditions to achieve high yields and purity is a recurring theme in forums and academic discussions. Additionally, the compound's solubility and crystallinity are frequently analyzed, as these properties are crucial for formulation development.

In summary, 2-{[(4-fluorophenyl)methyl]sulfanyl}-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one (CAS No. 1031541-06-6) represents a fascinating area of research at the intersection of medicinal chemistry and drug discovery. Its structural complexity, combined with its potential therapeutic applications, ensures its relevance in ongoing scientific investigations. As the demand for precision medicine and targeted therapies grows, this compound is likely to remain a focal point in both academic and industrial research.